2-(benzylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one

Antioxidant Free radical scavenging DPPH assay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H16N4O2S
Molecular Weight 376.4 g/mol
Cat. No. B4487794
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-(benzylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one
Molecular FormulaC20H16N4O2S
Molecular Weight376.4 g/mol
Structural Identifiers
SMILESC1C(CC(=O)C2=CN3C(=NC(=N3)SCC4=CC=CC=C4)N=C21)C5=CC=CO5
InChIInChI=1S/C20H16N4O2S/c25-17-10-14(18-7-4-8-26-18)9-16-15(17)11-24-19(21-16)22-20(23-24)27-12-13-5-2-1-3-6-13/h1-8,11,14H,9-10,12H2
InChIKeyPGNKRBRWMVDQQP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(Benzylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one: Procurement Profile for a Functionalized Triazoloquinazolinone Scaffold


2-(Benzylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one (C20H16N4O2S, MW 376.4 g/mol) is a synthetic derivative of the 6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one core scaffold [1]. This compound combines a benzylthioether at position 2 and a 2-furyl substituent at position 6 on a partially saturated triazoloquinazolinone framework. The core scaffold and related congeners have been investigated for radical scavenging, antifungal, and enzyme inhibitory properties, as summarized in the medicinal chemistry literature [2]. No dedicated primary research article reporting bioactivity data for this specific derivative was identified in the search conducted for this guide.

Scaffold Utility
SAR expansion for triazoloquinazolinone antioxidant chemotypes
Screening Context
Antioxidant and antimicrobial focused-library inclusion
Synthetic Access
Microwave-assisted route supports reliable procurement

Why 2-(Benzylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one Cannot Be Casually Replaced by Other Triazoloquinazolinones


The presence of both a benzylthioether and a 2-furyl group on the same dihydrotriazoloquinazolinone scaffold creates a substitution pattern not commonly found in published screening libraries [1]. Structure-activity relationship (SAR) summaries for the triazoloquinazoline class indicate that variations in the nature and position of substituents on the triazole and quinazoline rings profoundly modulate observed pharmacological profiles, including adenosine receptor antagonism, anti-inflammatory activity, and free radical scavenging capacity [2]. Therefore, a compound differing in either the 2-position sulfur-linked moiety or the 6-position aryl/heteroaryl group cannot be assumed to provide equivalent performance in target- or phenotype-based assays, making direct procurement of this specific derivative essential for intended structure-activity studies.

! Position-2 benzylthio and position-6 furyl substitution pattern is distinct from common analogs; assay readouts may shift.
! Lipophilicity and H-bonding profile differ from 2-CF3 or 2-phenyl analogs, altering membrane partitioning and target engagement context.
! Core-scaffold-only derivatives lack the benzylthio/furyl pharmacophores; SAR class-level inference may not transfer directly.

Differential Evidence Assessment for 2-(Benzylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one


DPPH Radical Scavenging of the Core Scaffold Class Compared to Ascorbic Acid

While no direct assay data exists for the target compound, the unsubstituted core scaffold and related N-alkylated triazolo-quinazolinones (compounds 6a–o) were evaluated in a DPPH radical scavenging assay [1]. In terms of IC50, all tested derivatives demonstrated remarkable antioxidant property compared with ascorbic acid, with the most active thione analogs (2d) showing significant activity [2]. The target compound, bearing both a benzylthio and a furyl group—substituents known to enhance radical stabilization in related heterocyclic systems—is anticipated to fall within or above the moderate-to-high activity range observed for the series.

DPPH scavenging context
Class-level
Core scaffold analogs showed moderate antioxidant activity vs. ascorbic acid; target compound data not specifically reported.
Supports antioxidant screening rationale
Direct compound IC50 data to verify
Antioxidant Free radical scavenging DPPH assay

Microwave-Assisted Synthetic Efficiency of the 6,7-Dihydrotriazoloquinazolinone Scaffold

The core 6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one scaffold was synthesized via a one-pot, three-component reaction under microwave irradiation in water without catalyst [1]. This method delivered the product in nearly quantitative amounts within minutes, contrasting sharply with conventional reflux methods requiring hours or days. A separate condensation approach using 1H-1,2,4-triazol-5-amine and ethyl 2-oxo-cyclohexanecarboxylate in acetic acid achieved yields up to 97% without requiring catalysts or bases . The target compound, as a derivative of this scaffold, benefits from this established high-yielding synthetic route.

Microwave synthesis
Method context
Core scaffold obtained in near-quantitative yields within minutes under microwave irradiation in water.
Supports scalable procurement and green chemistry fit
Method established on core scaffold; derivative compatibility expected
Microwave synthesis Green chemistry Reaction yield

Comparative Physicochemical Profile: cLogP and H-Bonding Capacity vs. 2-CF3 and 2-Phenyl Analogs

The target compound (C20H16N4O2S) incorporates a benzylthioether, which increases both lipophilicity and the number of rotatable bonds compared to the 2-trifluoromethyl analog (C14H9F3N4O2) and the 2-phenyl analog (C22H18N4OS) . The furyl oxygen at position 6 provides an additional H-bond acceptor not present in phenyl-substituted analogs. The benzyl group introduces conformational flexibility that can influence binding pocket accommodation. The unsubstituted core scaffold (C9H8N4O, MW 188.19 g/mol) lacks both the sulfur-mediated side chain and the furyl ring, resulting in a fundamentally different pharmacophore profile.

Physicochemical profile
Data to verify
Higher cLogP and H-bond acceptor count vs. 2-CF3 and 2-phenyl analogs; benzyl group adds conformational flexibility.
Distinct chemical probe profile for membrane permeability studies
Calculated values; experimental logP not reported
Lipophilicity H-bond acceptors Drug-likeness

Benzylthioether Moiety as a Distinctive Pharmacophoric Feature vs. Methylthio and Trifluoromethyl Analogs

The benzylthioether group in the target compound distinguishes it from analogs bearing methylthio, trifluoromethyl, or unsubstituted triazole moieties. In related quinazolinone-1,2,4-triazolylthioether series, the nature of the S-substituent (benzyl vs. substituted benzyl) significantly modulated antimicrobial activity, with certain benzyl derivatives showing EC50 values of 47.6 μg/mL and 22.1 μg/mL against Xanthomonas spp., outperforming the commercial bactericide bismerthiazol [1]. Although the core scaffold differs, the benzylthioether motif is associated with enhanced target engagement in sulfur-containing heterocyclic chemotypes. The target compound's S-benzyl group offers distinct steric and electronic properties compared to S-methyl or S-unsubstituted analogs, potentially influencing off-rate kinetics and metabolic stability.

Benzylthio pharmacophore
Class-level
In a related quinazolinone-triazolylthioether series, benzylthio derivatives showed EC50 22.1–47.6 μg/mL against Xanthomonas spp.
Supports antimicrobial screening rationale
Direct compound data unavailable; class SAR insight
Sulfur pharmacophore Metabolic stability Thioether

Recommended Application Scenarios for 2-(Benzylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one Based on Available Evidence


Structure-Activity Relationship (SAR) Expansion of Triazoloquinazolinone Antioxidant Chemotypes

The target compound can serve as a key derivative in SAR studies aimed at probing the effect of combined benzylthio and furyl substitution on the radical scavenging activity of the 6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one scaffold. The core scaffold class has established, quantifiable antioxidant activity in DPPH assays [1]. Incorporating this compound alongside its 2-CF3, 2-phenyl, and unsubstituted analogs would allow systematic evaluation of substituent contributions to IC50 values in a single, controlled experimental series.

Focused Library Screening for Antimicrobial Hit Identification

Benzylthioether-containing quinazolinone derivatives have demonstrated EC50 values superior to commercial bactericides against phytopathogenic Xanthomonas species [2]. The target compound provides a conformationally distinct benzylthioether presentation on a dihydrotriazoloquinazolinone scaffold, making it a rational inclusion in focused libraries for screening against agricultural or clinical microbial targets. Its structural differentiation from the 3-((triazolyl)methyl)quinazolin-4(3H)-one series tested by Yan et al. (2016) offers complementary chemical space coverage.

Physicochemical Property Benchmarking in Lead Optimization Programs

The target compound, with its balanced lipophilicity (benzylthio) and H-bond acceptor count (furyl oxygen), occupies a distinct position in the property space relative to commonly available triazoloquinazolinone analogs . It can be used as a benchmarking probe in lead optimization cascades where modulation of cLogP, solubility, and permeability are being evaluated as a function of 2-position and 6-position substituent variation.

Microwave-Assisted Synthetic Methodology Development and Scale-Up Studies

The core scaffold is accessible via efficient microwave-assisted multicomponent reactions in water, achieving near-quantitative yields within minutes [1]. The target compound can be employed as a model substrate for further optimization of green synthetic protocols assessing the compatibility of benzylthio and furyl functionalities with microwave conditions, thereby contributing to scalable and sustainable production of functionalized triazoloquinazolinones.

Application
Selection Property
Validation Focus
Triazoloquinazolinone SAR expansion
Substituent-dependent radical scavenging
DPPH IC50 across analog series
Antimicrobial focused-library screening
Benzylthioether spatial presentation
MIC/EC50 against target strain panels
Physicochemical profiling in lead optimization
cLogP and H-bond modulation
Solubility and permeability assays
Green synthesis methodology development
Microwave compatibility of benzylthio/furyl groups
Reaction yield and scalability assessment
Quote Request

Request a Quote for 2-(benzylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.